Cas no 56942-93-9 (4,7-Methano-1H-indene-5-methanol,octahydro-, (3aR,4R,5R,7R,7aR)-rel-)

4,7-Methano-1H-indene-5-methanol,octahydro-, (3aR,4R,5R,7R,7aR)-rel- structure
56942-93-9 structure
Product Name:4,7-Methano-1H-indene-5-methanol,octahydro-, (3aR,4R,5R,7R,7aR)-rel-
CAS No:56942-93-9
MF:C11H18O
MW:166.260023593903
CID:375194
PubChem ID:92583
Update Time:2025-04-19

4,7-Methano-1H-indene-5-methanol,octahydro-, (3aR,4R,5R,7R,7aR)-rel- Chemical and Physical Properties

Names and Identifiers

    • 4,7-Methano-1H-indene-5-methanol,octahydro-, (3aR,4R,5R,7R,7aR)-rel-
    • (3aS,4R,5S,7S,7aS)-octahydro-1H-4,7-methanoinden-5-ylmethanol
    • (3aalpha,4beta,5alpha,7beta,7aalpha)-octahydro-4,7-methano-1H-indene-5-methanol
    • Inchi: 1S/C11H18O/c12-6-8-4-7-5-11(8)10-3-1-2-9(7)10/h7-12H,1-6H2/t7-,8-,9+,10+,11-/m1/s1
    • InChI Key: HSPRVWPULGKMRC-SAVGLBRCSA-N
    • SMILES: OC[C@H]1C[C@@H]2C[C@H]1[C@H]1CCC[C@H]12

Computed Properties

  • Exact Mass: 166.136
  • Monoisotopic Mass: 166.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2A^2
  • XLogP3: 2.7

Experimental Properties

  • Density: 1.052
  • Boiling Point: 271.8°Cat760mmHg
  • Flash Point: 128.8°C
  • Refractive Index: 1.525
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